Cas no 2061979-54-0 (N-(Pyrimidin-2-ylmethyl)pyrimidine-2-carboxamide)

N-(Pyrimidin-2-ylmethyl)pyrimidine-2-carboxamide structure
2061979-54-0 structure
Product Name:N-(Pyrimidin-2-ylmethyl)pyrimidine-2-carboxamide
CAS No:2061979-54-0
MF:C10H9N5O
MW:215.211360692978
CID:5140733
PubChem ID:124222643
Update Time:2024-11-05

N-(Pyrimidin-2-ylmethyl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinecarboxamide, N-(2-pyrimidinylmethyl)-
    • N-[(pyrimidin-2-yl)methyl]pyrimidine-2-carboxamide
    • 2061979-54-0
    • A50900
    • N-(Pyrimidin-2-ylmethyl)pyrimidine-2-carboxamide
    • Inchi: 1S/C10H9N5O/c16-10(9-13-5-2-6-14-9)15-7-8-11-3-1-4-12-8/h1-6H,7H2,(H,15,16)
    • InChI Key: POMDBLUWYDPJHC-UHFFFAOYSA-N
    • SMILES: C1(C(NCC2=NC=CC=N2)=O)=NC=CC=N1

Computed Properties

  • Exact Mass: 215.08070993g/mol
  • Monoisotopic Mass: 215.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 80.7Ų

N-(Pyrimidin-2-ylmethyl)pyrimidine-2-carboxamide Pricemore >>

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